Cas no 586352-68-3 (Benzenesulfonamide, N-[1-(4-fluorophenyl)propyl]-4-methyl-)

Benzenesulfonamide, N-[1-(4-fluorophenyl)propyl]-4-methyl- structure
586352-68-3 structure
Product Name:Benzenesulfonamide, N-[1-(4-fluorophenyl)propyl]-4-methyl-
CAS No:586352-68-3
MF:C16H18FNO2S
MW:307.383026599884
CID:341409
PubChem ID:71443432
Update Time:2025-04-19

Benzenesulfonamide, N-[1-(4-fluorophenyl)propyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, N-[1-(4-fluorophenyl)propyl]-4-methyl-
    • N-[1-(4-fluorophenyl)propyl]-4-methylbenzenesulfonamide
    • N-[1-(4-Fluorophenyl)propyl]-4-methylbenzene-1-sulfonamide
    • 586352-68-3
    • DTXSID90852257
    • Inchi: 1S/C16H18FNO2S/c1-3-16(13-6-8-14(17)9-7-13)18-21(19,20)15-10-4-12(2)5-11-15/h4-11,16,18H,3H2,1-2H3
    • InChI Key: HTKWAENNIGVBJP-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(NC(C1C=CC(=CC=1)F)CC)(=O)=O

Computed Properties

  • Exact Mass: 307.10434
  • Monoisotopic Mass: 307.10422815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 54.6Ų

Experimental Properties

  • PSA: 46.17
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